Cas no 2229433-12-7 (4-chloro-2-methoxy-6-(prop-2-yn-1-yl)phenol)

• Product Name: 4-chloro-2-methoxy-6-(prop-2-yn-1-yl)phenol
• CAS No: 2229433-12-7
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 6194693
• PubChem ID: 165636864
• Update Time: 2025-10-21

4-chloro-2-methoxy-6-(prop-2-yn-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methoxy-6-(prop-2-yn-1-yl)phenol
• EN300-1978462
• 2229433-12-7

• Inchi： 1S/C10H9ClO2/c1-3-4-7-5-8(11)6-9(13-2)10(7)12/h1,5-6,12H,4H2,2H3
• InChI Key： BHVAEWZISJMMCC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(CC#C)C=1)O)OC

Computed Properties

• Exact Mass: 196.0291072g/mol
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-chloro-2-methoxy-6-(prop-2-yn-1-yl)phenol

4-Chloro-2-Methoxy-6-(Prop-2-Yn-1-Yl)Phenol: A Comprehensive Overview

The compound 4-chloro-2-methoxy-6-(prop-2-yn-1-yl)phenol, identified by the CAS number 2229433-12-7, is a versatile aromatic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a phenol ring substituted with a chlorine atom at position 4, a methoxy group at position 2, and a propargyl group (prop-2-yn-1-yl) at position 6. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the potential of 4-chloro-2-methoxy-6-(propargyl)phenol as a building block in organic synthesis. Its reactivity is influenced by the electron-donating methoxy group and the electron-withdrawing chlorine atom, which create a dynamic electronic environment on the phenolic ring. This makes it an ideal candidate for various substitution reactions, including nucleophilic aromatic substitution and cross-coupling reactions. Researchers have demonstrated that this compound can be efficiently utilized in the synthesis of heterocyclic compounds, which are of great interest in drug discovery and materials science.

The presence of the propargyl group further enhances the versatility of this compound. Propargyl groups are known for their ability to participate in cycloaddition reactions, such as the [4+1] cycloaddition with aldehydes or ketones to form enediyne structures. These enediyne compounds have been explored for their potential as anti-cancer agents due to their ability to undergo oxidative stress-induced DNA cleavage. Recent findings suggest that derivatives of 4-chloro-2-methoxy-6-(propargyl)phenol exhibit promising anti-proliferative activity against various cancer cell lines, making them a subject of intense research in medicinal chemistry.

In addition to its role in therapeutic development, this compound has also found applications in materials science. The phenolic hydroxyl group and the propargyl moiety can be exploited for the construction of polymer networks with tailored mechanical and electronic properties. For instance, researchers have employed this compound as a monomer in click chemistry-based polymerization reactions to create stimuli-responsive materials. These materials exhibit reversible changes in their physical properties upon exposure to external stimuli such as light or temperature, opening new avenues for applications in sensors and actuators.

The synthesis of 4-chloro-2-methoxy-6-(propargyl)phenol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic aromatic substitution of a suitable chlorinated precursor with an appropriate nucleophile under high temperature or catalytic conditions. The introduction of the propargyl group often requires specialized reagents, such as propargyllithium or propargyl bromide, depending on the specific reaction pathway chosen.

Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes. For example, transition metal catalysts, such as palladium complexes, have been employed to facilitate cross-coupling reactions involving this compound. These methods not only enhance the yield but also reduce the environmental footprint by minimizing waste generation and energy consumption.

In conclusion, 4-chloro-2-methoxy-6-(propargyl)phenol, with its unique structural features and diverse reactivity, continues to be a focal point in both academic research and industrial applications. Its role as a key intermediate in organic synthesis, coupled with its potential in drug discovery and materials science, underscores its importance in modern chemistry. As researchers continue to explore its properties and develop innovative synthetic strategies, this compound is expected to pave the way for groundbreaking advancements across various disciplines.